Cas no 2422-89-1 (Thiourea,N,N,N',N'-tetrabutyl-)

• Product Name: Thiourea,N,N,N',N'-tetrabutyl-
• CAS No: 2422-89-1
• MF: C₁₇H₃₆N₂S
• MW: 300.546143531799
• CID: 282152
• PubChem ID: 224747
• Update Time: 2025-04-19

Thiourea,N,N,N',N'-tetrabutyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea,N,N,N',N'-tetrabutyl-
• 2422-89-1
• SCHEMBL1276727
• NSC13508
• N,N,N',N'-Tetrabutylthiourea
• DTXSID10947033
• NSC-13508

• Inchi： 1S/C17H36N2S/c1-5-9-13-18(14-10-6-2)17(20)19(15-11-7-3)16-12-8-4/h5-16H2,1-4H3
• InChI Key： AWNKVZGUFIUNQQ-UHFFFAOYSA-N
• SMILES： S=C(N(CCCC)CCCC)N(CCCC)CCCC

Computed Properties

• Exact Mass: 300.26018
• Monoisotopic Mass: 300.26
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 12
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 38.6Ų

Experimental Properties

• Density: 0.914
• Boiling Point: 426.7°Cat760mmHg
• Flash Point: 211.9°C
• Refractive Index: 1.493
• PSA: 6.48
• LogP: 5.07570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioureas Thioureas
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioureas